Methoxyphedrine Hydrochloride
Overview
Description
Methedrone is a phenethylamine, amphetamine, and cathinone derivative that acts as a triple reuptake/release/reversible monoamine oxidase inhibitor. Its use as a recreational drug and its toxicity has recently been reported. Methedrone is closely related to mephedrone, a psychoactive compound which is regulated in many countries, including the United States. The hydrochloride formulation of this compound is intended for use as a standard for the forensic analysis of samples that may contain methedrone.
Scientific Research Applications
Metabolism by Cytochromes P450 Methoxychlor, a prochiral pesticide with proestrogenic activity, is metabolized by various human cytochromes P450 (P450s). Different P450 isoforms selectively form different enantiomers of methoxychlor metabolites, impacting their estrogenic and antiandrogenic activities (Hu & Kupfer, 2002).
Combined Effects with Phytoestrogen The interaction of methoxychlor with genistein, a phytoestrogen, shows that such combinations can alter reproductive developmental toxicity in rats. This research highlights the potential cumulative estrogenic effects and reproductive implications of such mixtures (You et al., 2002).
Bioremediation by Streptomyces Strains Methoxychlor bioremediation using Streptomyces spp. strains demonstrates a promising approach for removing this pesticide from the environment. A specific Streptomyces consortium effectively degraded methoxychlor in both soil and slurry systems, highlighting its potential for in situ and ex situ bioremediation methods (Fuentes et al., 2014).
Reproductive Toxicities Based on Estrogenic Properties Methoxychlor, with its weak estrogenicity, exhibits a variety of reproductive toxicities in animal studies, such as hormonal imbalances and deterioration of male sexual organs. Its metabolite, hydroxyphenyltrichloroethane, displays more potent estrogenic activity and can cause significant reproductive harm at sufficient dose levels (Aoyama & Chapin, 2014).
Endocrine Disruption Effects Methoxychlor and related compounds interact differentially with estrogen and androgen receptors. Structurally related metabolites of methoxychlor display varying degrees of agonist and antagonist activity through estrogen and androgen receptors, indicating the complexity of endocrine-active chemicals’ mechanism of action (Gaido et al., 2000).
Effects on Ovarian Cancer Cell Growth Methoxychlor stimulates ovarian cancer cell growth by regulating genes related to the cell cycle and apoptosis. This action is mediated via an estrogen receptor-dependent pathway, demonstrating the intricate relationship between endocrine-disrupting chemicals and cancer cell proliferation (Kim et al., 2014).
Methoxychlor Metabolism by Cunninghamella Elegans The fungus Cunninghamella elegans metabolizes methoxychlor, producing various phase I metabolites, including oxidation, hydroxylation, and dechlorination. This study suggests potential bioremediation approaches and insights into the metabolism of methoxychlor in non-animal systems (Keum et al., 2009).
Biochemical Analysis
Biochemical Properties
Methoxyphedrine Hydrochloride has been found to be a potent serotonin transporter (SERT) and norepinephrine transporter (NET) inhibitor, but a weak dopamine transporter (DAT) inhibitor . It interacts with these enzymes and proteins to exert its biochemical effects .
Cellular Effects
This compound induces the transportation mediated release of NE, DA, and 5-HT from cells preloaded with monoamines, making it a serotonin-norepinephrine-dopamine releasing agent . This influences cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The pharmacology of this compound is similar to that of other members of the ephedra alkaloid class of drugs. These compounds are sympathomimetic amines because they mimic the effects of the catecholamines on the sympathetic nervous system . They permeate the blood-brain barrier and have a direct central nervous system stimulant effect with peripheral effects; the peripheral effects are indirect and primarily mediated by norepinephrine release .
Metabolic Pathways
The metabolic pathways of this compound involve N-demethylation to the primary amine, reduction of the keto moiety (to the respective alcohol), oxidation of the tolyl moiety (to the corresponding alcohol), and conjugation with glucuronic and succinic acids .
Properties
IUPAC Name |
1-(4-methoxyphenyl)-2-(methylamino)propan-1-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2.ClH/c1-8(12-2)11(13)9-4-6-10(14-3)7-5-9;/h4-8,12H,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIJFAKGYWIXUDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C1=CC=C(C=C1)OC)NC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80681073, DTXSID601348162 |
Source
|
| Record name | 1-(4-Methoxyphenyl)-2-(methylamino)propan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80681073 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(4-Methoxyphenyl)-2-(methylamino)-1-propanone hydrochloride (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601348162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
879665-92-6 |
Source
|
| Record name | Methoxyphedrine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0879665926 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(4-Methoxyphenyl)-2-(methylamino)propan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80681073 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 879665-92-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | METHOXYPHEDRINE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4J1F13O4DC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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